Cas no 1041635-61-3 (1-(1-isocyanoethyl)-2-methoxynaphthalene)

• Product Name: 1-(1-isocyanoethyl)-2-methoxynaphthalene
• CAS No: 1041635-61-3
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 5802329
• PubChem ID: 4236253
• Update Time: 2025-05-23

1-(1-isocyanoethyl)-2-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanoethyl)-2-methoxynaphthalene
• EN300-1736333
• 1041635-61-3

• Inchi： 1S/C14H13NO/c1-10(15-2)14-12-7-5-4-6-11(12)8-9-13(14)16-3/h4-10H,1,3H3
• InChI Key： DJVKOLNTFGLUPJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1C(C)[N+]#[C-]

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 13.6Ų

Additional information on 1-(1-isocyanoethyl)-2-methoxynaphthalene

1-(1-Isocyanoethyl)-2-Methoxynaphthalene: A Comprehensive Overview

1-(1-Isocyanoethyl)-2-methoxynaphthalene (CAS No. 1041635-61-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive isocyano and methoxy functionalities, offers a wide range of applications and potential uses. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical properties, and recent research advancements involving 1-(1-isocyanoethyl)-2-methoxynaphthalene.

The chemical structure of 1-(1-isocyanoethyl)-2-methoxynaphthalene is composed of a naphthalene ring substituted with a methoxy group at the 2-position and an isocyanoethyl group at the 1-position. The naphthalene ring provides a rigid and planar framework, while the methoxy group introduces electron-donating properties. The isocyanoethyl group, on the other hand, imparts unique reactivity and functionalization possibilities. This combination of structural features makes 1-(1-isocyanoethyl)-2-methoxynaphthalene an intriguing molecule for various chemical transformations.

The synthesis of 1-(1-isocyanoethyl)-2-methoxynaphthalene can be achieved through several routes. One common method involves the reaction of 2-methoxynaphthalene with an appropriate isocyanide derivative. For instance, 2-methoxynaphthalene can be treated with ethyl isocyanide in the presence of a suitable catalyst to form the desired product. Another approach involves the use of transition-metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the isocyanoethyl group onto the naphthalene ring. These synthetic methods have been optimized to achieve high yields and selectivities, making 1-(1-isocyanoethyl)-2-methoxynaphthalene readily accessible for further study and application.

In terms of physical properties, 1-(1-isocyanoethyl)-2-methoxynaphthalene exhibits characteristics typical of aromatic compounds with functional groups. It is generally a solid at room temperature and has a melting point in the range of 70-80°C. The compound is insoluble in water but shows good solubility in organic solvents such as dichloromethane, ethanol, and toluene. These solubility properties make it suitable for various chemical reactions and processing conditions.

The reactivity of 1-(1-isocyanoethyl)-2-methoxynaphthalene has been extensively studied due to its potential applications in organic synthesis and materials science. The isocyano group can undergo various reactions, including nucleophilic addition, cycloaddition, and polymerization. For example, it can react with nucleophiles such as amines or thiols to form stable adducts. Additionally, the methoxy group can be deprotected or modified to introduce other functional groups, expanding the versatility of this compound.

In recent years, significant research has been conducted on the use of 1-(1-isocyanoethyl)-2-methoxynaphthalene in medicinal chemistry. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anticancer properties. For instance, derivatives of naphthyl isocyanides have been reported to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation. These findings suggest that 1-(1-isocyanoethyl)-2-methoxynaphthalene could serve as a valuable starting material for the development of novel therapeutic agents.

Beyond medicinal applications, 1-(1-isocyanoethyl)-2-methoxynaphthalene has also found use in materials science. Its rigid aromatic structure and functional groups make it suitable for the synthesis of advanced materials such as polymers and supramolecular assemblies. Research has demonstrated that derivatives of this compound can form stable supramolecular structures through non-covalent interactions like hydrogen bonding and π-π stacking. These materials have potential applications in areas such as drug delivery systems, sensors, and electronic devices.

In conclusion, 1-(1-isocyanoethyl)-2-methoxynaphthalene (CAS No. 1041635-61-3) is a multifaceted compound with a rich array of chemical properties and potential applications. Its unique combination of structural features makes it an attractive molecule for both fundamental research and practical applications in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new insights into its behavior and utility, 1-(1-isocyanoethyl)-2-methoxynaphthalene is poised to play an increasingly important role in these fields.